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Compound of Interest

Compound Name: Benzyl glycolate
CAS No.: 80409-16-1
Cat. No.: B1332358
Get Quote
. J

Part 1: Executive Safety Directive

Do NOT pour Benzyl Glycolate down the drain. While Benzyl Glycolate (Benzyl 2-
hydroxyacetate) is often classified as a non-regulated material for transport (non-hazardous per
DOT), it poses significant risks to aquatic ecosystems (WGK 3 classification) and requires
thermal destruction.

Immediate Action Summary:
e Primary Disposal Method: Chemical Incineration with afterburner and scrubber.
e Segregation: Isolate from strong oxidizing agents and nitrates.

+ RCRA Status: Non-listed (Not P or U listed). Likely Non-RCRA Regulated unless mixed with
listed solvents, but must be managed as Chemical Waste under "Cradle-to-Grave" liability
standards.

Part 2: Chemical Profile & Waste Characterization
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Effective disposal requires understanding the physicochemical properties that dictate waste
behavior. Benzyl glycolate is an ester with a high flash point, meaning it does not meet the
definition of an Ignitable Waste (D001) under US EPA regulations, but it remains a combustible

organic liquid.
Physicochemical Data for Waste Logistics
Property Value Disposal Implication
Unique identifier for waste
CAS Number 30379-58-9 i
manifests.
) Liguid (Colorless to pale Requires leak-proof
Physical State )
yellow) containment (HDPE/Glass).

Not D001 Ignitable.[1] Can be
Flash Point >113°C (>235°F) co-packed with other non-

flammable organics.

Do not attempt aqueous
Water Solubility Low / Sparingly Soluble dilution. Phase separation will

Occur.

] ) Keep away from nitric acid,
o Stable; Incompatible with
Reactivity oxidi perchlorates, and
xidizers
permanganates.

. . strictly prohibited from sanitary
Aquatic Toxicity WGK 3 (Severe Hazard) .
sewer systems.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1332358/docs?utm_src=pdf-body#proper-disposal-procedures-for-benzyl-glycolate-a-technical-guide
https://www.chemicalbook.com/msds/benzyl-glycolate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Expert Insight: The high flash point (>113°C) is a critical logistical detail. Unlike low-flash
solvents (e.g., Acetone, Ethyl Acetate), Benzyl Glycolate does not require "Flammable" storage
cabinets, but it does provide fuel load in a fire. Store in "General Organic"” waste streams, not
"Flammable" streams if your facility segregates strictly by flash point to lower insurance

premiums.

Part 3: Step-by-Step Disposal Workflow

This protocol follows the "Segregate — Containerize — Destruct” methodology to ensure
compliance and safety.

Phase 1: Segregation & Collection[2]

o Stream Identification: Classify Benzyl Glycolate waste as "Non-Halogenated Organic
Waste."

e Incompatibility Check: Ensure the waste stream contains NO strong oxidizers (e.qg.,
Hydrogen Peroxide, Nitric Acid). Mixing esters with oxidizers can lead to exothermic
hydrolysis or pressure buildup.

e Solvent Mixing: It is chemically safe to mix Benzyl Glycolate with compatible solvents such
as:

[¢]

Methanol / Ethanol[2]

[¢]

Acetonitrile[1][3]

[e]

DMSO[2]

o

Dichloromethane (Note: If mixed with DCM, the entire stream becomes Halogenated
Waste).
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Phase 2: Containerization

o Vessel Type: Use amber glass bottles or High-Density Polyethylene (HDPE) jerricans.
e Headspace: Leave at least 10% headspace to accommodate thermal expansion.

e Closure: Caps must be screw-top and solvent-resistant (Polypropylene or PTFE-lined).

Phase 3: Labeling

Standard "Hazardous Waste" labels must be applied. Even if the material is non-RCRA
regulated, it is chemical waste.

o Constituents: List "Benzyl Glycolate" clearly.

o Hazard Checkbox: Mark "Toxic" (due to aquatic toxicity) and "Irritant.”
Phase 4: Final Disposal (Thermal Destruction)
The only validated disposal method for Benzyl Glycolate is high-temperature incineration.

e Mechanism: The compound is dissolved in a combustible solvent and burned in a chemical
incinerator equipped with an afterburner and scrubber.

e Combustion Products: Carbon oxides (

).
o Facility Requirement: Must be performed by a licensed TSDF (Treatment, Storage, and

Disposal Facility).

Part 4: Waste Decision Logic (Visualization)

The following diagram illustrates the decision matrix for handling Benzyl Glycolate waste
streams in a research setting.
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Benzyl Glycolate Waste Generated

Is the waste pure Benzyl Glycolate?

’A

Is it mixed with other solvents?

Does the mixture contain Halogens?
(e.g., DCM, Chloroform)

Yes (Halogenated) No (Non-Halogenated)

Stream B: Halogenated Organic Waste
(Requires Specific Incineration)

Stream A: Non-Regulated Organic Waste

Stream C: Non-Halogenated Organic Waste (High BTU Value)

Final Disposal: Chemical Incineration
(TSDF)

Click to download full resolution via product page

Figure 1: Decision matrix for categorizing Benzyl Glycolate waste streams. Note that while
pure material is non-regulated, mixing with halogenated solvents alters the regulatory
classification.

Part 5: Emergency Procedures (Spill & Exposure)

In the event of a spill during waste transfer, adhere to the following protocols.

Small Spill (< 500 mL)

o Evacuate: Clear the immediate area.
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o PPE: Wear nitrile gloves, lab coat, and safety goggles.

« Containment: Absorb with inert material (vermiculite, dry sand, or commercial spill pads). Do
not use sawdust (combustible).

o Cleanup: Sweep absorbed material into a hazardous waste pail. Clean surface with soap
and water.[1]

EXxposure Response

» Skin Contact: Wash with soap and plenty of water.[1] Benzyl glycolate is a potential skin
irritant; monitor for redness.

» Eye Contact: Flush eyes with water as a precaution for 15 minutes.

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1332358/docs#proper-disposal-procedures-for-
benzyl-glycolate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1332358/docs#proper-disposal-procedures-for-benzyl-glycolate-a-technical-guide
https://www.benchchem.com/product/b1332358/docs#proper-disposal-procedures-for-benzyl-glycolate-a-technical-guide
https://www.benchchem.com/product/b1332358?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

